methyl 2-{[4-({[(2-chloroacetyl)oxy]imino}methyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate

• IUPAC Name: methyl 2-[4-[(E)-(2-chloroacetyl)oxyiminomethyl]-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]sulfanylbenzoate
• InChI: InChI=1S/C16H13ClF3N3O4S/c1-23-14(28-11-6-4-3-5-9(11)15(25)26-2)10(8-21-27-12(24)7-17)13(22-23)16(18,19)20/h3-6,8H,7H2,1-2H3/b21-8+
• InChI Key: ZEMGFQNUTZFIIA-ODCIPOBUSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=NOC(=O)CCl)SC2=CC=CC=C2C(=O)OC
• Isomeric SMILES: CN1C(=C(C(=N1)C(F)(F)F)/C=N/OC(=O)CCl)SC2=CC=CC=C2C(=O)OC
• Molecular Formula: C16H13ClF3N3O4S
• Molecular Weight: 435.8 g/mol

Description

Methyl 2-{[4-({[(2-chloroacetyl)oxy]imino}methyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate is a useful research compound. Its molecular formula is C16H13ClF3N3O4S and its molecular weight is 435.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl 2-{[4-({[(2-chloroacetyl)oxy]imino}methyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-{[4-({[(2-chloroacetyl)oxy]imino}methyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Methyl 2-{[4-({[(2-chloroacetyl)oxy]imino}methyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate and its derivatives are often synthesized for various studies in organic chemistry. For instance, Uma et al. (2017) reported on the synthesis and biological activity of certain pyrazole derivatives, noting the toxic effects of compounds with chlorine substituents to bacteria (Uma, Rajanna, Unnisa, & Saiprakash, 2017).
• Similarly, Ray et al. (2007) explored the efficient synthesis of N-Oxide derivatives, which are relevant in various chemical reactions (Ray, Mittapelli, Rohatgi, & Tyagi, 2007).

Biological and Antimicrobial Activities

• The derivatives of this compound have been studied for their potential biological and antimicrobial properties. For example, Pokhodylo et al. (2010) investigated reactions of similar compounds, leading to the formation of various heterocyclic acids with potential biological significance (Pokhodylo, Matiichuk, & Obushak, 2010).
• Additionally, Tayebi et al. (2011) used similar compounds as catalysts in synthesis reactions, which could have implications in pharmaceutical and biochemical research (Tayebi, Baghernejad, Saberi, & Niknam, 2011).

Chemical Properties and Applications

• The chemical properties of such compounds are also of significant interest. Peng-yun (2013) conducted a study on the synthesis and characterization of benzene sulfonamide derivatives, which can have varied applications in chemical industries (Zhang Peng-yun, 2013).
• In addition, Prasad et al. (2018) synthesized and characterized benzimidazole derivatives carrying a pyridine moiety, which is crucial in understanding the structural and functional aspects of these compounds (Prasad, Rani, & Anusha, 2018).